Cas no 338978-78-2 (5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole)
338978-78-2 structure
Product Name:5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
CAS No:338978-78-2
MF:C10H10N2O3S2
MW:270.327999591827
CID:5742552
PubChem ID:3825380
Update Time:2023-11-10
5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1879019
- 5-(4-methoxyphenyl)sulfonyl-4-methylthiadiazole
- 338978-78-2
- AKOS005104782
- MLS001166454
- 9F-352S
- HMS2877H10
- SMR000549567
- 4-methoxyphenyl 4-methyl-1,2,3-thiadiazol-5-yl sulfone
- 5-(4-methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
- Oprea1_412203
- 5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
-
- Inchi: 1S/C10H10N2O3S2/c1-7-10(16-12-11-7)17(13,14)9-5-3-8(15-2)4-6-9/h3-6H,1-2H3
- InChI Key: GAHYTGITLYQGME-UHFFFAOYSA-N
- SMILES: S(C1=C(C)N=NS1)(C1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 270.01328453g/mol
- Monoisotopic Mass: 270.01328453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 106Ų
5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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